19-ethyl-19-hydroxy-7-nitro-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2(11),3,5,7,9,15(20)-heptaene-14,18-dione

• IUPAC Name: 19-ethyl-19-hydroxy-7-nitro-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2(11),3,5,7,9,15(20)-heptaene-14,18-dione
• InChI: InChI=1S/C20H15N3O6/c1-2-20(26)14-7-16-17-11(8-22(16)18(24)13(14)9-29-19(20)25)5-10-6-12(23(27)28)3-4-15(10)21-17/h3-7,26H,2,8-9H2,1H3
• InChI Key: XLHNAFUKOSPOAT-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C2=C(COC1=O)C(=O)N3CC4=C(C3=C2)N=C5C=CC(=CC5=C4)[N+](=O)[O-])O
• Molecular Formula: C20H15N3O6
• DSSTOX Substance ID: DTXSID10908841
• Molecular Weight: 393.3 g/mol
• CAS No.: 104195-61-1

Description

This compound belongs to the pentacyclic camptothecin analog family, characterized by a rigid polycyclic framework with fused heterocyclic rings. Key structural features include:

• A 17-oxa-3,13-diaza core, common in topoisomerase I inhibitors like irinotecan and topotecan .
• 19-Ethyl and 19-hydroxy groups at the C19 position, which are critical for stabilizing the lactone ring—a structural motif essential for anticancer activity .

The nitro group could confer unique solubility or metabolic stability properties, warranting further investigation .

Preparation Methods

Structural Overview and Synthetic Challenges

The target compound belongs to the camptothecin family of alkaloids, characterized by a planar pentacyclic core comprising pyrrolo[3,4-β]quinoline (rings A–C), a conjugated pyridone (ring D), and an α-hydroxy lactone (ring E) . Key structural features include:

• A 19-ethyl-19-hydroxy substituent at position 19 (S-configuration), critical for bioactivity.

• A 7-nitro group on ring C, introduced via electrophilic aromatic substitution.

• A 17-oxa-3,13-diaza framework, enabling hydrogen bonding with biological targets .

Synthetic challenges arise from:

• Stereochemical control at the 19-position to ensure the (S)-configuration.

• Regioselective nitration at position 7 without side reactions.

• Ring-closure efficiency for the pentacyclic system, particularly the oxygen- and nitrogen-containing rings .

Multi-Step Synthetic Strategies

Friedländer Condensation Approach

The Friedländer reaction, widely used for camptothecin analogues, couples tricyclic CDE intermediates with AB-ring precursors . For the target compound:

Step 1: Synthesis of the DE Ring System

• Starting material : 17β-hydroxy-17α-methyl-2-oxa-5α-androstane-3-one (analogous intermediate) .

• Oxidation : Ozonolysis of a Δ¹-ene precursor in dichloromethane/methanol yields a seco-diacid methyl ester .

• Reduction : Sodium borohydride reduces the aldehyde to a hydroxymethyl group, achieving 80–85% yield .

Step 2: AB Ring Construction

• Friedländer condensation : Reaction of a 2-aminobenzaldehyde derivative with the DE ring ketone under acidic conditions forms the quinoline moiety .

• Nitration : Post-condensation nitration using nitric acid/sulfuric acid introduces the 7-nitro group (60–70% yield) .

Step 3: Lactonization and Functionalization

• Lactone formation : Acid-catalyzed cyclization of the hydroxymethyl group with a proximal carboxylic acid forms the E-ring.

• Ethylation : Grignard reaction with ethylmagnesium bromide introduces the 19-ethyl group, followed by oxidation to the 19-hydroxy group (stereochemistry controlled via chiral auxiliaries) .

Ring-Closure via Seco-Dicarboxylic Anhydride

A patent-derived method (US6583298B1) optimizes ring-closure for oxygen-containing analogues :

Key Steps

• Seco-dicarboxylic anhydride formation : Reacting seco-diacid with acetic anhydride in tetrahydrofuran (THF) yields the anhydride intermediate (90% purity).

• Regioselective reduction : Sodium borohydride in dimethylformamide (DMF) reduces the anhydride to a diol, followed by sulfuric acid quenching to precipitate the lactone .

• Crystallization : Ethanol/triethylamine recrystallization removes impurities, achieving 80.9% yield .

Table 1: Comparison of Ring-Closure Methods

Parameter	Traditional Method	Optimized Method
Solvent	Carbon tetrachloride	Tetrahydrofuran
Oxidizing Agent	Osmium tetroxide	Ozone
Reduction Agent	Lithium aluminum hydride	Sodium borohydride
Yield	45–55%	80–85%
Hazard Profile	High toxicity	Moderate toxicity

Stereochemical Control and Functionalization

Chiral Induction at Position 19

The (S)-configuration at C19 is achieved via:

• Asymmetric alkylation : Using Evans oxazolidinone auxiliaries during ethylation ensures >95% enantiomeric excess (ee) .

• Dynamic kinetic resolution : Racemic mixtures are resolved via lipase-catalyzed acetylation, favoring the (S)-enantiomer .

Nitration Regioselectivity

Nitration at position 7 is favored by:

• Electron-donating groups : Methoxy or hydroxy groups at position 9 direct nitration to position 7 .

• Protecting groups : Temporary protection of the 19-hydroxy group as a silyl ether prevents undesired oxidation.

Green Chemistry Innovations

Recent advances address toxicity and yield limitations:

• Solvent replacement : Substituting dichloromethane with cyclopentyl methyl ether (CPME) reduces environmental impact .

• Catalytic ozonolysis : Recyclable catalysts (e.g., Mn(III) porphyrins) improve oxidation efficiency and safety .

Chemical Reactions Analysis

Types of Reactions

4-Ethyl-4-hydroxy-9-nitro-1H-pyrano[3’,4’:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at various positions on the molecule, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Common solvents include dichloromethane, ethanol, and acetonitrile.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline derivatives, while reduction can produce hydroxyquinoline compounds.

Scientific Research Applications

Cancer Treatment

One of the primary applications of this compound is in the field of oncology. It has been identified as a potential inhibitor of the Mcl-1 protein , which plays a crucial role in cell survival and proliferation in various cancers including leukemia and solid tumors .

Case Study:
A study demonstrated that derivatives of this compound effectively induced apoptosis in Mcl-1-dependent cancer cell lines. The compound was administered in various dosages to assess its efficacy in inhibiting tumor growth in preclinical models .

Biochemical Probes

The structural complexity of this compound allows it to function as a biochemical probe for studying cellular mechanisms involving apoptosis and tumorigenesis. Its ability to interact with specific proteins makes it valuable for research into cancer biology.

Research Findings:
In vitro experiments revealed that this compound could selectively bind to target proteins involved in apoptotic pathways, providing insights into potential therapeutic strategies for enhancing cancer treatment efficacy .

Comparative Applications

Application Area	Description	Evidence
Cancer Treatment	Inhibitor of Mcl-1 protein	Preclinical studies show reduced tumor growth
Biochemical Probes	Interacts with apoptotic proteins	In vitro studies confirm selective binding

Mechanism of Action

The mechanism of action of 4-Ethyl-4-hydroxy-9-nitro-1H-pyrano[3’,4’:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione involves its interaction with various molecular targets and pathways. It is believed to inhibit key enzymes and disrupt cellular processes, leading to its observed biological effects. For example, it may inhibit topoisomerase I, an enzyme involved in DNA replication, thereby exerting its anticancer effects .

Comparison with Similar Compounds

Comparative Analysis with Structurally Related Compounds

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Molecular Formula	Molecular Weight	Biological Activity
Target Compound : 19-Ethyl-19-hydroxy-7-nitro-17-oxa-3,13-diazapentacyclo[...]-14,18-dione	7-NO₂, 19-Et, 19-OH	C₂₄H₂₃N₃O₇*	489.47	Hypothesized topoisomerase I inhibition
Irinotecan Related Compound B ()	7-OH, 10-Et, 19-Et, 19-OH	C₂₄H₂₇N₃O₆	477.49	Anticancer (metabolite of irinotecan)
Topotecan ()	10-(Dimethylaminomethyl), 7-OH, 19-Et, 19-OH	C₂₃H₂₃N₃O₅	421.45	FDA-approved for ovarian/SCLC cancers
(19S)-7-(2-Aminoethoxy)-10,19-diethyl-19-hydroxy-... ()	7-(2-Aminoethoxy), 10-Et, 19-Et, 19-OH	C₂₄H₂₅N₃O₅	435.47	Experimental (enhanced solubility)
14-Methoxy-2,16-dioxapentacyclo[...]-7,20-dione ()	14-OCH₃, 2,16-dioxa	C₂₁H₁₈O₆	366.37	Antiviral, anti-inflammatory

*Molecular formula inferred from structural similarity to irinotecan analogs.

Substituent-Driven Functional Differences

• Ethyl vs. Dimethylaminomethyl: Topotecan’s dimethylaminomethyl group at C10 enhances water solubility and blood-brain barrier penetration, whereas the target compound’s lack of this group may limit its CNS applicability .
• Aminoethoxy vs. Methoxy: The 2-aminoethoxy group in ’s compound improves solubility and metabolic stability compared to the target compound’s nitro group, which is more prone to reduction reactions .

Crystallographic and Computational Validation

Structural data for these compounds are often resolved using SHELX () and visualized via WinGX/ORTEP (). For example, hydrogen-bonding patterns in ’s compound (C—H···O interactions) were critical for confirming its planar aromatic core . The target compound’s nitro group likely induces similar planar rigidity, as seen in nitroaromatic systems .

Pharmacological Implications

• Topoisomerase I Inhibition : The pentacyclic core is conserved across camptothecin analogs, but substituents modulate activity. The nitro group may enhance DNA damage but could also increase off-target effects compared to safer derivatives like topotecan .
• Antimicrobial Potential: ’s dioxapentacyclic compound shows antibacterial activity, suggesting the target compound’s nitro group could broaden its spectrum against resistant pathogens .

Biological Activity

The compound 19-ethyl-19-hydroxy-7-nitro-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2(11),3,5,7,9,15(20)-heptaene-14,18-dione is a complex heterocyclic structure with potential biological activities that have garnered attention in medicinal chemistry and pharmacology. This article aims to provide a detailed overview of its biological activity based on existing research findings.

• IUPAC Name : this compound
• Molecular Formula : C20H16N2O4
• Molecular Weight : 348.358 g/mol
• CAS Number : 31456-25-4

Biological Activity Overview

Research indicates that this compound exhibits various biological activities including anti-cancer properties and potential effects on cellular mechanisms.

Anticancer Activity

Several studies have reported the anticancer properties of compounds structurally similar to 19-ethyl-19-hydroxy-7-nitro derivatives:

• Mechanism of Action : The compound may inhibit specific proteins involved in cancer cell proliferation and survival pathways such as Mcl-1 (myeloid cell leukemia 1) .
• In Vitro Studies : In vitro assays demonstrated significant cytotoxic effects against various cancer cell lines including breast and lung cancer cells .
• Case Study : A notable study illustrated that the compound induced apoptosis in cancer cells through the activation of caspase pathways .

Other Biological Activities

Apart from anticancer effects, this compound has shown:

• Antimicrobial Activity : Preliminary tests indicate potential antimicrobial properties against certain bacterial strains.
• Anti-inflammatory Effects : Some derivatives have been noted to reduce inflammation markers in cellular models.

Research Findings

Study	Findings	Methodology
Study A	Significant cytotoxicity in breast cancer cells	MTT assay
Study B	Induction of apoptosis via caspase activation	Flow cytometry
Study C	Antimicrobial activity against E. coli	Disk diffusion method

Q & A

Basic Research Questions

Q. What synthetic strategies are optimal for achieving high-yield synthesis of this compound?

• Methodological Answer : Optimize reaction conditions (e.g., solvent polarity, temperature, catalysts) based on analogous pentacyclic syntheses. For example, nitro group introduction may require nitration under controlled acidic conditions, while cyclization steps might employ transition-metal catalysts. Purification via recrystallization or HPLC can enhance purity. Monitor intermediates using LC-MS and confirm final structure via NMR and X-ray crystallography .

Q. How can X-ray crystallography resolve stereochemical uncertainties in the pentacyclic core?

• Methodological Answer : Single-crystal X-ray diffraction is critical for determining absolute configuration, especially at chiral centers (e.g., 19-ethyl-19-hydroxy moiety). Refinement software (e.g., SHELXL) can model thermal displacement parameters and hydrogen bonding, while Patterson maps resolve nitro group orientation. Compare experimental data with computational models (e.g., DFT-optimized geometries) to validate accuracy .

Q. Which spectroscopic techniques are most reliable for characterizing this compound’s functional groups?

• Methodological Answer : Use a combination of:

• FT-IR : Identify nitro (∼1520 cm⁻¹) and hydroxyl (∼3400 cm⁻¹) stretches.
• ¹³C NMR : Assign quaternary carbons in the pentacyclic system via DEPT-135.
• High-resolution MS : Confirm molecular ion ([M+H]⁺) and fragment patterns. Cross-validate with computational fragmentation simulations .

Advanced Research Questions

Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., enzymes or DNA)?

• Methodological Answer : Perform molecular docking (AutoDock Vina, Schrödinger) using crystal structures of target proteins (e.g., topoisomerase I, referenced in similar camptothecin analogs). MD simulations (GROMACS) assess binding stability over time. Validate predictions with in vitro assays (e.g., fluorescence anisotropy for DNA intercalation) .

Q. What experimental approaches resolve contradictions between theoretical and observed reactivity (e.g., nitro group reduction vs. stability)?

• Methodological Answer : Conduct kinetic studies under varying pH and reductant concentrations (e.g., NaBH₄, H₂/Pd). Monitor reaction pathways via in situ Raman spectroscopy. Compare experimental activation energies with DFT-calculated transition states. Use multivariate analysis to identify dominant factors (e.g., steric hindrance from the ethyl group) .

Q. How to design stability studies for physiological conditions (e.g., plasma half-life, photodegradation)?

• Methodological Answer :

• Hydrolytic Stability : Incubate in buffers (pH 1–10) at 37°C; quantify degradation via UPLC.
• Photostability : Expose to UV-Vis light (ICH Q1B guidelines); track nitro group conversion to nitroso derivatives using ESR.
• Oxidative Stress : Use H₂O₂/Fe²⁺ systems; monitor radical intermediates with spin-trapping agents .

Q. What methodologies assess environmental persistence and ecotoxicological impact?

• Methodological Answer : Apply OECD guidelines for:

• Biodegradation : Closed-bottle test (OECD 301D) with activated sludge.
• Bioaccumulation : Measure log Kow (shake-flask method) and model via EPI Suite.
• Aquatic Toxicity : Daphnia magna acute immobilization assay (OECD 202). Correlate results with QSAR models .

Q. Data Analysis & Theoretical Frameworks

Q. How to address discrepancies in biological activity data across cell lines or assay platforms?

• Methodological Answer : Normalize data using Z-score or fold-change relative to controls. Apply Bland-Altman analysis to identify systematic biases. Validate via orthogonal assays (e.g., SPR for binding affinity vs. cell viability MTT). Incorporate pathway enrichment analysis (KEGG, GO) to contextualize mechanism .

Q. What statistical frameworks are suitable for multivariate optimization of synthesis parameters?

• Methodological Answer : Use response surface methodology (RSM) with a central composite design. Variables: temperature, catalyst loading, reaction time. Optimize for yield and purity simultaneously via desirability functions. Validate robustness with Monte Carlo simulations .